![molecular formula C11H18ClN3O B3733722 2-(cyclohexylamino)-6-methyl-4(3H)-pyrimidinone hydrochloride](/img/structure/B3733722.png)
2-(cyclohexylamino)-6-methyl-4(3H)-pyrimidinone hydrochloride
Overview
Description
2-(cyclohexylamino)-6-methyl-4(3H)-pyrimidinone hydrochloride, also known as CX-5461, is a small molecule inhibitor that has gained significant interest in the field of cancer research. CX-5461 is a selective inhibitor of RNA polymerase I (Pol I) transcription, a process that is essential for the production of ribosomal RNA (rRNA) and the subsequent assembly of ribosomes. The overexpression of rRNA and ribosomes is a hallmark of many cancer cells, and inhibition of Pol I transcription has been shown to selectively target cancer cells while sparing normal cells.
Mechanism of Action
The mechanism of action of 2-(cyclohexylamino)-6-methyl-4(3H)-pyrimidinone hydrochloride is based on its ability to selectively inhibit Pol I transcription. Pol I is responsible for the transcription of rRNA, which is an essential component of ribosomes. Inhibition of Pol I transcription by this compound leads to a reduction in the production of rRNA and ribosomes, which in turn leads to a decrease in protein synthesis and cell proliferation. Cancer cells, which often have an increased demand for protein synthesis, are particularly sensitive to the inhibition of Pol I transcription.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. In addition to inhibiting Pol I transcription, this compound has been shown to induce DNA damage and activate the p53 tumor suppressor pathway. These effects are thought to contribute to the anti-cancer activity of this compound, as they can lead to cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of 2-(cyclohexylamino)-6-methyl-4(3H)-pyrimidinone hydrochloride is its selectivity for cancer cells, which allows for targeted therapy with minimal toxicity to normal cells. Additionally, this compound has been shown to have synergistic effects with other forms of chemotherapy, which may allow for more effective treatment of cancer. However, one limitation of this compound is its potential for off-target effects, as Pol I transcription is also important for the normal functioning of non-cancerous cells. Careful dosing and monitoring may be necessary to minimize the risk of toxicity.
Future Directions
There are several potential future directions for research involving 2-(cyclohexylamino)-6-methyl-4(3H)-pyrimidinone hydrochloride. One area of interest is the development of biomarkers to predict response to this compound treatment. Additionally, further studies are needed to determine the optimal dosing and scheduling of this compound, as well as its potential for combination therapy with other forms of chemotherapy. Finally, the development of this compound analogs with improved pharmacokinetic properties may allow for more effective and targeted therapy.
Scientific Research Applications
2-(cyclohexylamino)-6-methyl-4(3H)-pyrimidinone hydrochloride has been extensively studied in preclinical models of cancer, including both in vitro and in vivo studies. These studies have demonstrated that this compound exhibits potent anti-cancer activity against a wide range of tumor types, including breast, ovarian, and hematological malignancies. This compound has also been shown to sensitize cancer cells to other forms of chemotherapy, suggesting that it may have potential as a combination therapy.
properties
IUPAC Name |
2-(cyclohexylamino)-4-methyl-1H-pyrimidin-6-one;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O.ClH/c1-8-7-10(15)14-11(12-8)13-9-5-3-2-4-6-9;/h7,9H,2-6H2,1H3,(H2,12,13,14,15);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKRSWPLKLNWMFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)NC2CCCCC2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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